Cas no 1196147-45-1 (diethyl 2-oxo-1H-pyridine-3,5-dicarboxylate)

• Product Name: diethyl 2-oxo-1H-pyridine-3,5-dicarboxylate
• CAS No: 1196147-45-1
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 2616417
• PubChem ID: 72212394
• Update Time: 2025-04-21

diethyl 2-oxo-1H-pyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-oxo-1H-pyridine-3,5-dicarboxylate
• Diethyl 2-oxo-1,2-dihydropyridine-3,5-dicarboxylate
• 1196147-45-1
• DTXSID501205648
• AB68752
• DIETHYL 2-HYDROXYPYRIDINE-3,5-DICARBOXYLATE
• 3,5-Diethyl 1,2-dihydro-2-oxo-3,5-pyridinedicarboxylate

• Inchi： 1S/C11H13NO5/c1-3-16-10(14)7-5-8(9(13)12-6-7)11(15)17-4-2/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： XRAFRBGIMCKLQD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NC=C(C(=O)OCC)C=1)=O)=O

Computed Properties

• Exact Mass: 239.07937252Da
• Monoisotopic Mass: 239.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.7Ų